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Compound of Interest

Compound Name:
Methyl 3-(4-

bromomethyl)cinnamate

Cat. No.: B123132 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Methyl 3-(4-
bromomethyl)cinnamate, a compound that requires careful management due to its potential

hazards. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Key Safety and Hazard Information
Methyl 3-(4-bromomethyl)cinnamate is a white to slightly pale yellow crystalline powder.[1] It

is classified as a substance that causes skin and serious eye irritation.[1] All personnel

handling this compound should be thoroughly familiar with its properties and the associated

safety precautions.
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Property Data

Appearance White - Slightly pale yellow crystal/powder

CAS Number 946-99-6

Molecular Formula C11H11BrO2

Molecular Weight 255.11 g/mol

Melting Point 60°C

Boiling Point 163°C /0.01kPa

Primary Hazards Causes skin irritation, serious eye irritation

Personal Protective Equipment (PPE)
Protective gloves, eye protection/face

protection, protective clothing

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of Methyl 3-(4-
bromomethyl)cinnamate. This procedure should be carried out in a designated and well-

ventilated area, preferably within a chemical fume hood.

1. Personal Protective Equipment (PPE) and Preparation:

Don appropriate PPE: Before handling the chemical, ensure you are wearing chemical-

resistant gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a lab

coat.[1][2]

Prepare the disposal area: Ensure the designated disposal area is clean and free of

incompatible materials, particularly strong oxidizing agents.[3] Have spill control materials

readily available.

2. Waste Collection:

Solid Waste: Carefully sweep any solid Methyl 3-(4-bromomethyl)cinnamate into a clearly

labeled, sealable hazardous waste container.[1] Avoid creating dust.
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as weighing paper, gloves, and paper towels, must also be placed in the designated

hazardous waste container.

Unused Product: Unwanted or expired Methyl 3-(4-bromomethyl)cinnamate should be

kept in its original or a compatible, tightly sealed container.[2]

3. Labeling and Storage of Waste:

Proper Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the

full chemical name "Methyl 3-(4-bromomethyl)cinnamate," and the associated hazards

(e.g., "Irritant").

Secure Storage: Store the sealed waste container in a designated, secure, and well-

ventilated hazardous waste accumulation area, away from general laboratory traffic and

incompatible materials.[2] The storage area should be cool and dark.[1]

4. Final Disposal:

Engage a Licensed Waste Disposal Contractor: The final disposal of the collected hazardous

waste must be handled by a licensed and certified hazardous waste disposal company.[2][4]

Follow all Regulations: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.[1] Some regulations may permit incineration in an

approved facility equipped with an afterburner and scrubber.[1]

5. Decontamination:

Clean the Area: Thoroughly decontaminate the work area and any equipment used in the

disposal process with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap

and water.

Wash Hands: Wash hands thoroughly with soap and water after completing the disposal

procedure.[1][2]

Disposal Workflow Diagram
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Start: Identify Need for Disposal

Step 1: Don Personal Protective
Equipment (PPE)

Step 2: Collect Waste in Labeled
Hazardous Waste Container

Step 3: Securely Store Waste in
Designated Accumulation Area

Step 4: Arrange for Pickup by
Licensed Waste Disposal Contractor

Step 5: Decontaminate Work Area
and Wash Hands

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl 3-(4-bromomethyl)cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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